Cas no 1899099-23-0 ((2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1899099-23-0
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 6148644
• PubChem ID: 130192292
• Update Time: 2025-05-20

(2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19083901
• (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• 1899099-23-0
• EN300-28274427

• Inchi： 1S/C8H10F3NO3/c1-4(13)12-3-5(8(9,10)11)2-6(12)7(14)15/h5-6H,2-3H2,1H3,(H,14,15)/t5-,6-/m0/s1
• InChI Key： CPNZYZJGXGVLNW-WDSKDSINSA-N
• SMILES： FC([C@@H]1CN(C(C)=O)[C@H](C(=O)O)C1)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic Acid (CAS No. 1899099-23-0)

Compound with the chemical name (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid (CAS No. 1899099-23-0) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemistry and structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group and an acetyl moiety in its molecular structure contributes to its unique chemical properties, making it a valuable candidate for further exploration.

The stereochemical configuration at the 2S and 4S positions of the pyrrolidine ring is particularly noteworthy, as it influences the compound's biological activity and interactions with biological targets. In recent years, there has been a growing interest in chiral compounds due to their enhanced specificity and efficacy in therapeutic applications. The precise stereochemistry of (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid makes it a promising candidate for the development of novel pharmaceutical agents.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its pharmacological properties. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has been extensively studied in the context of drug design, where compounds incorporating trifluoromethyl groups often exhibit improved pharmacokinetic profiles.

Recent research has highlighted the importance of understanding the relationship between molecular structure and biological activity. Studies have demonstrated that the presence of specific functional groups, such as the acetyl moiety in (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid, can significantly influence the compound's interactions with enzymes and receptors. These interactions are critical for determining the compound's efficacy and selectivity in therapeutic applications.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for the development of agrochemicals and specialty chemicals. The trifluoromethyl group, for instance, is commonly used in agrochemicals due to its ability to improve insecticidal and herbicidal activity.

In addition to its structural versatility, (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid has shown promise in preclinical studies as a lead compound for further drug development. These studies have revealed that derivatives of this compound exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory responses and metabolic disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques have been employed to ensure high yields and enantiopurity, which are essential for pharmaceutical applications. The synthesis process also highlights the importance of green chemistry principles in minimizing waste and maximizing efficiency.

The growing interest in chiral compounds has led to advancements in analytical techniques for characterizing their stereochemistry. Techniques such as chromatography, spectroscopy, and crystallography play a crucial role in confirming the structural integrity of compounds like (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid. These techniques provide detailed insights into the compound's molecular structure, which are essential for understanding its biological activity.

Future research directions may focus on exploring new derivatives of this compound that exhibit enhanced pharmacological properties. By modifying specific functional groups or introducing new moieties, researchers can develop novel compounds with improved efficacy and reduced side effects. The trifluoromethyl group remains a key feature to investigate due to its significant impact on metabolic stability and binding affinity.

The development of computational models has also been instrumental in understanding the behavior of chiral compounds like (2S,4S)-1-acetyl-4-(trifluoromethyl)pyrrolidine-2-carboxylic acid. These models allow researchers to predict biological activity and optimize synthetic pathways without extensive experimental trials. This approach aligns with the broader trend toward personalized medicine, where computational tools are used to tailor drug development to individual patient needs.

In conclusion, (CAS No. 1899099-23-0) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for drug development across various therapeutic areas. As research continues to uncover new applications for chiral compounds like this one, it is likely that we will see further advancements in medicinal chemistry and drug design.